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Compound of Interest

Compound Name: Bixin

Cat. No.: B190684 Get Quote

Essential Safety and Handling Guide for Bixin
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Bixin. The following procedures and data are

designed to ensure the safe handling, storage, and disposal of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
When handling Bixin, which typically appears as lustrous orange to purple crystalline solid

plates, a comprehensive approach to personal protection is essential to minimize exposure.[1]

[2] The following PPE is required:

Eye and Face Protection: Safety glasses with side shields or goggles are mandatory to

protect against dust particles.[3] For tasks with a higher risk of splashes or aerosol

generation, a face shield worn over safety glasses is recommended.

Skin and Body Protection:

Gloves: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4] Always inspect

gloves for any tears before use and practice proper glove removal techniques to avoid

skin contact.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b190684?utm_src=pdf-interest
https://www.benchchem.com/product/b190684?utm_src=pdf-body
https://www.benchchem.com/product/b190684?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/BI175_AGHS.pdf
https://www.chemsrc.com/en/cas/6983-79-5_588525.html
https://www.atamanchemicals.com/bixin_u27997/
https://m.youtube.com/watch?v=sR_EXgpaXn0
https://www.hpc-standards.com/shop/ReferenceMaterials/FoodRelatedChemicals/Bixin.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat/Coveralls: A lab coat or long-sleeved clothing is required to protect the skin.[1]

For larger quantities or tasks with a high potential for dust generation, a chemical-resistant

apron or disposable coveralls should be used.[1]

Respiratory Protection: An effective dust mask or a respirator with a dust filter should be

used, especially when handling the powder form or if the ventilation is inadequate.[1] Ensure

the mask or respirator forms a tight seal against the face.[4]

Quantitative Safety and Physical Data
While specific occupational exposure limits (OELs) for Bixin have not been established by

organizations like OSHA or NIOSH, an Acceptable Daily Intake (ADI) has been set for its use

as a food additive. Key physical and chemical properties are summarized below.

Property Value Source

Appearance
Lustrous, crystalline solid

plates
[2]

Color Orange to Purple [2]

Molecular Formula C25H30O4 [5]

Molecular Weight 394.50 g/mol [5]

Melting Point 190 - 198 °C [6]

Acceptable Daily Intake (ADI) 0.065 mg/kg/day (as Bixin)

Solubility
Insoluble in water; Soluble in

fats and alcohols
[3]

Standard Operating Protocol for Handling Bixin
1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1] The use of a chemical fume hood or a ventilated enclosure
is highly recommended, especially when weighing or transferring the powder.
Ensure all necessary PPE is readily available and in good condition.
Have a spill kit accessible.
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2. Handling and Use:

Avoid the formation and dispersal of dust.[1]
Do not breathe in the dust.[1]
Avoid contact with skin, eyes, and clothing.[1]
Keep away from heat, sparks, and open flames, as the product may be combustible at high
temperatures.[1][2]
Use non-sparking tools for handling the powder.

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2]
Store at room temperature in the original container.[1] For long-term storage, keeping it at
-20°C is advised.[3]
Store away from strong oxidizing agents.[1]

4. Disposal:

Sweep up any spilled solid material and place it into a suitable, closed container for disposal.
[1][5]
Dispose of contents and container in accordance with local, state, and federal regulations.[6]
Do not let the product enter drains.[1][5]

Emergency Procedures
In Case of Skin Contact: Wash off with soap and plenty of water.[5] If skin irritation occurs,

seek medical attention.[6]

In Case of Eye Contact: Flush eyes with water as a precaution.[5] Remove contact lenses if

present and easy to do. Continue rinsing.[6]

If Inhaled: Move the person into fresh air.[5][6] If not breathing, give artificial respiration.

If Swallowed: Rinse mouth with water.[5][6] Get medical help if you feel unwell.[6]

Visual Workflow Guides
The following diagrams illustrate the procedural workflows for handling Bixin safely.
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Caption: Standard operating procedure for handling Bixin.
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Bixin Spill Occurs
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Caption: Bixin spill response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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